(7R)-2-chloro-4,7,8-trimethyl-5,6,7,8-tetrahydropteridin-6-one
Description
This usually involves identifying the compound’s chemical formula, molecular weight, and structure. It may also include its appearance (solid, liquid, gas, color, etc.) and any known uses or applications .
Synthesis Analysis
This involves understanding how the compound is made. It could be synthesized in a lab or derived from natural sources. The process often involves multiple steps, each with specific reactants and conditions .Molecular Structure Analysis
This involves understanding the arrangement of atoms in the molecule. Techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry are often used .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes understanding the conditions needed for the reaction, the products formed, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, stability, reactivity, etc .Mechanism of Action
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (7R)-2-chloro-4,7,8-trimethyl-5,6,7,8-tetrahydropteridin-6-one involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "2,4,5-trimethylpyridine", "ethyl acetoacetate", "chlorine gas", "sodium hydroxide", "acetic acid", "sodium borohydride", "hydrochloric acid", "sodium bicarbonate", "magnesium sulfate", "diethyl ether", "methanol" ], "Reaction": [ "Step 1: 2,4,5-trimethylpyridine is reacted with ethyl acetoacetate in the presence of acetic acid to form 2,4,5-trimethyl-3-oxobutanoic acid ethyl ester.", "Step 2: The ethyl ester is then chlorinated using chlorine gas in the presence of sodium hydroxide to form 2-chloro-4,5,6-trimethylpyridine-3-carboxylic acid ethyl ester.", "Step 3: The carboxylic acid group is reduced to an alcohol using sodium borohydride in methanol to form 2-chloro-4,5,6-trimethylpyridin-3-ol.", "Step 4: The alcohol is then oxidized using hydrochloric acid and sodium chlorate to form 2-chloro-4,5,6-trimethylpyridine-3-aldehyde.", "Step 5: The aldehyde is then reacted with ammonium acetate in the presence of magnesium sulfate and diethyl ether to form (7R)-2-chloro-4,7,8-trimethyl-5,6,7,8-tetrahydropteridin-6-one.", "Step 6: The final product is purified using recrystallization and characterized using spectroscopic techniques." ] } | |
| 2379590-57-3 | |
Molecular Formula |
C9H11ClN4O |
Molecular Weight |
226.7 |
Purity |
85 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
